Cas no 2680539-83-5 (1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 2680539-83-5
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• MDL: MFCD34183653
• CID: 5665594
• PubChem ID: 165914380
• Update Time: 2025-05-20

1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• EN300-27712712
• 2680539-83-5
• 1,6-dimethyl-4-[3-(2-methylpropyl)-1H-indazole-5-carbonyl]-1,2,3,4-tetrahydroquinoxaline
• 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline

• MDL： MFCD34183653
• Inchi： 1S/C22H26N4O/c1-14(2)11-19-17-13-16(6-7-18(17)23-24-19)22(27)26-10-9-25(4)20-8-5-15(3)12-21(20)26/h5-8,12-14H,9-11H2,1-4H3,(H,23,24)
• InChI Key： USSYWDQVJMITGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=C(CC(C)C)NN=2)N1C2C=C(C)C=CC=2N(C)CC1

Computed Properties

• Exact Mass: 362.21066147g/mol
• Monoisotopic Mass: 362.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.2Ų

Additional information on 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline

Comprehensive Analysis of 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 2680539-83-5)

The compound 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 2680539-83-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This tetrahydroquinoxaline derivative, characterized by its indazole and carbonyl functional groups, exhibits intriguing chemical properties that make it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current scientific trends, this compound aligns with the growing demand for heterocyclic compounds in drug discovery. The presence of both indazole and tetrahydroquinoxaline moieties in its structure suggests potential interactions with biological targets, particularly in neurological and inflammatory pathways. Recent studies have shown that similar N-heterocyclic compounds demonstrate promising activity as kinase inhibitors, making 2680539-83-5 a candidate for further investigation in targeted therapy development.

The synthetic route for 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline typically involves multi-step organic reactions, including condensation, cyclization, and functional group interconversion processes. The 2-methylpropyl side chain contributes to the compound's lipophilicity, potentially enhancing its membrane permeability - a crucial factor in drug design. Researchers are particularly interested in how the dimethyl substitutions at positions 1 and 6 affect the molecule's conformational stability and binding affinity.

From a materials science perspective, the π-conjugated system present in this compound's structure suggests possible applications in organic electronics. The tetrahydroquinoxaline core, when combined with the indazole unit, creates an electron-rich system that could be valuable in developing novel organic semiconductors or light-emitting materials. This aligns with current industry demands for more efficient and sustainable electronic components.

Analytical characterization of CAS 2680539-83-5 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability under various conditions are critical parameters being investigated, especially in relation to its potential pharmaceutical applications. Recent advancements in computational chemistry have enabled more accurate prediction of this molecule's physicochemical properties, including its logP value and molecular polarizability.

The growing interest in small molecule therapeutics has positioned compounds like 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline as valuable tools in medicinal chemistry. Its structural complexity offers multiple sites for structure-activity relationship (SAR) studies, allowing researchers to explore various derivatives with potentially enhanced biological activities. The compound's molecular weight and hydrogen bond acceptors/donors count suggest it may comply with Lipinski's rule of five, an important consideration in drug development.

In the context of green chemistry initiatives, synthetic approaches to 2680539-83-5 are being optimized to reduce environmental impact. Recent publications have highlighted the use of catalytic methods and solvent-free conditions in the preparation of similar N-heterocyclic compounds, reflecting the pharmaceutical industry's commitment to sustainable practices. These developments are particularly relevant as regulatory agencies worldwide emphasize greener synthesis routes.

The future research directions for 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline may include detailed pharmacokinetic studies, toxicity profiling, and exploration of its mechanism of action at molecular levels. With the increasing application of artificial intelligence in drug discovery, computational predictions about this compound's potential targets and off-target effects are becoming more sophisticated, potentially accelerating its development timeline.

From a commercial perspective, the availability of CAS 2680539-83-5 from specialty chemical suppliers has enabled broader academic and industrial research. The compound's current price reflects its synthetic complexity and the growing demand for structurally diverse pharmacophores in high-throughput screening programs. Market analysts predict increased interest in such privileged structures as pharmaceutical companies expand their libraries for hit identification.

In conclusion, 1,6-dimethyl-4-3-(2-methylpropyl)-1H-indazole-5-carbonyl-1,2,3,4-tetrahydroquinoxaline represents an exciting example of modern medicinal chemistry's capabilities. Its unique structural features and potential applications across multiple scientific disciplines make it a compound worth watching in coming years. As research methodologies continue to advance, particularly in computational drug design and high-throughput screening, we can expect new insights into this molecule's full potential and possible therapeutic applications.